l,l-Ethylenedicysteine

• Molecular Formula: C8H16N2O4S2
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 2-[2-[(1-carboxy-2-sulfanylethyl)amino]ethylamino]-3-sulfanylpropanoic acid
• InChI: InChI=1S/C8H16N2O4S2/c11-7(12)5(3-15)9-1-2-10-6(4-16)8(13)14/h5-6,9-10,15-16H,1-4H2,(H,11,12)(H,13,14)
• InChI Key: BQHFYSWNHZMMDO-UHFFFAOYSA-N
• Canonical SMILES: C(CNC(CS)C(=O)O)NC(CS)C(=O)O

Description

L,l-Ethylenedicysteine is a useful research compound. Its molecular formula is C8H16N2O4S2 and its molecular weight is 268.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The L,L-isomer of the title compound is prepared by reductive dimerisation of L-thiazolidine-4-carboxylic acid under the influence of sodium in liquid ammonia, as described in Blondeau et al in Can. J. Chem. 45 (1), 49-52 (1967). The corresponding D,D-isomer and the meso form (L,L-isomer) are prepared in a corresponding manner from D-thiazolidine-4-carboxylic acid and racemic thiazolidine-4-carboxylic acid, respectively. These thiazolidine carboxylic acids are obtained by reaction of L-, D- or DL-cystein with formaldehyde according to Nagasama et al, J. Med. Chem. 27, 591 (1984).